Cas no 2223040-31-9 (2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester)

2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester structure
2223040-31-9 structure
Product Name:2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester
CAS No:2223040-31-9
MF:C15H18BClN2O2
MW:304.579622745514
CID:6812961
PubChem ID:133551502
Update Time:2025-03-03

2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID401132769
    • 1H-Imidazole, 1-[3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • CS-31256
    • 2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester
    • 2223040-31-9
    • Inchi: 1S/C15H18BClN2O2/c1-14(2)15(3,4)21-16(20-14)12-6-5-11(9-13(12)17)19-8-7-18-10-19/h5-10H,1-4H3
    • InChI Key: YYFWCYHQCKMUGG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)N1C=NC=C1

Computed Properties

  • Exact Mass: 304.1149857Da
  • Monoisotopic Mass: 304.1149857Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.